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Compound of Interest

Compound Name: N-(2-bromophenyl)dodecanamide

Cat. No.: B310704

Get Quote

An In-Depth Technical Guide to N-(2-bromophenyl)dodecanamide for Researchers and Drug

Development Professionals

Authored by: Gemini, Senior Application Scientist
Abstract
N-(2-bromophenyl)dodecanamide is a long-chain aromatic amide with potential applications

in medicinal chemistry and materials science. This guide provides a comprehensive overview

of its fundamental chemical properties, a proposed synthetic route, detailed characterization

methodologies, and a discussion of its potential applications in drug development. The

information presented herein is intended for researchers, scientists, and professionals in the

field of drug discovery and development, offering both established data and field-proven

insights into the study of this class of molecules.

Core Molecular Attributes
N-(2-bromophenyl)dodecanamide is characterized by a dodecanamide chain attached to a 2-

bromophenyl group via an amide linkage. This structure imparts both lipophilic and aromatic
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characteristics to the molecule, which are key determinants of its physicochemical and

biological properties.

Property Value Source

Chemical Formula C18H28BrNO [1]

Molecular Weight 354.33 g/mol [1]

CAS Number 545343-30-4 [1]

Synthesis and Purification
While specific literature detailing the synthesis of N-(2-bromophenyl)dodecanamide is not

abundant, a standard and reliable method involves the acylation of 2-bromoaniline with

dodecanoyl chloride. This is a common and well-established reaction for forming amide bonds.

Proposed Synthetic Workflow
The synthesis can be logically broken down into the reaction setup, execution, and subsequent

workup and purification.

Start: Reagents & Setup

1. 2-bromoaniline
2. Dodecanoyl chloride

3. Anhydrous Solvent (e.g., DCM)
4. Base (e.g., Triethylamine)

Assemble
Reaction:

- Dissolve 2-bromoaniline and base in DCM.
- Add dodecanoyl chloride dropwise at 0°C.

- Stir at room temperature.

Combine
Aqueous Workup:

- Wash with dilute HCl.
- Wash with NaHCO3 solution.

- Wash with brine.

Quench
Drying & Evaporation:

- Dry organic layer over Na2SO4.
- Evaporate solvent.

Isolate
Purification:

Recrystallization or
Column Chromatography

Crude Product End: Pure N-(2-bromophenyl)dodecanamideCharacterize

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of N-(2-bromophenyl)dodecanamide.

Step-by-Step Experimental Protocol
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 2-bromoaniline (1.0 equivalent) and a non-nucleophilic base
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such as triethylamine (1.2 equivalents) in an anhydrous solvent like dichloromethane (DCM).

Acylation: Cool the solution to 0°C using an ice bath. Add dodecanoyl chloride (1.1

equivalents) dropwise to the stirred solution. The formation of a precipitate

(triethylammonium chloride) is typically observed.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 12-24 hours. Monitor the reaction's progress using Thin Layer

Chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Transfer the mixture to a

separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate

solution, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification: The crude N-(2-bromophenyl)dodecanamide can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) or by column

chromatography on silica gel.

Structural Characterization
To confirm the identity and purity of the synthesized N-(2-bromophenyl)dodecanamide, a

suite of analytical techniques should be employed.
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Technique Expected Observations

¹H NMR

Signals corresponding to the aromatic protons

of the 2-bromophenyl group, the amide proton

(N-H), and the aliphatic protons of the

dodecanoyl chain.

¹³C NMR

Resonances for the carbons of the aromatic

ring, the amide carbonyl carbon, and the

carbons of the aliphatic chain.

FT-IR

Characteristic absorption bands for the N-H

stretch (around 3300 cm⁻¹), the C=O stretch of

the amide (around 1650 cm⁻¹), and C-Br

stretch.

Mass Spectrometry

The molecular ion peak corresponding to the

mass of the compound, along with characteristic

fragmentation patterns.

Melting Point
A sharp melting point range, indicating the purity

of the compound.

Potential Applications in Drug Development
While N-(2-bromophenyl)dodecanamide itself is not an established drug, its structural motifs

are present in various biologically active molecules. The combination of a bromophenyl group

and a long aliphatic amide chain suggests several potential areas of investigation for drug

development professionals.

As a Fragment for Lead Discovery
The 2-bromophenyl group is a common fragment in medicinal chemistry. The bromine atom

can act as a handle for further synthetic modifications, such as cross-coupling reactions, to

explore the chemical space around a lead compound.

Modulation of Protein-Protein Interactions
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The long dodecanamide chain provides significant lipophilicity, which can facilitate the insertion

of the molecule into hydrophobic pockets of proteins or disrupt protein-protein interactions at

biological membranes.

Antimicrobial and Anticancer Research
Long-chain N-acyl anilines have been explored for their potential antimicrobial and anticancer

activities. The lipophilic tail can aid in penetrating bacterial cell membranes or interacting with

hydrophobic domains of cancer-related proteins. For instance, related N-aryl amides have

been investigated for their antibacterial properties against drug-resistant bacteria.[2]

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

N-(2-bromophenyl)dodecanamide.

Hazard Classification: Based on similar compounds, it may cause skin and eye irritation and

may cause respiratory irritation.[3][4][5]

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[3][4]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.[3]

Disposal: Dispose of in accordance with local, state, and federal regulations.[3]

Conclusion
N-(2-bromophenyl)dodecanamide is a molecule with interesting structural features that make

it a candidate for further investigation in medicinal chemistry and materials science. This guide

provides a foundational understanding of its properties, a practical approach to its synthesis

and characterization, and a forward-looking perspective on its potential applications. The

methodologies and insights presented here are intended to empower researchers to explore

the potential of this and related compounds in their drug discovery and development

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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